1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(4-methylsulfanylphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2S/c1-16-4-5-17(2)20(14-16)22-12-10-21(11-13-22)15-18-6-8-19(23-3)9-7-18/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: DHGQQCDEABDCNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC=C(C=C3)SC
• Molecular Formula: C20H26N2S
• Molecular Weight: 326.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been widely used in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are both G protein-coupled receptors. It also acts as an antagonist at the 5-HT2B receptor. The activation of the 5-HT1B and 5-HT2C receptors leads to an increase in intracellular calcium levels, which in turn activates downstream signaling pathways. This results in the anxiogenic and hallucinogenic effects of 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine.
Biochemical and Physiological Effects:
1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine has been shown to increase anxiety-like behavior in animal models, as well as induce hallucinations and altered perception in humans. It has also been shown to increase locomotor activity and decrease body temperature in animals. 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine has been found to have a high affinity for the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine has several advantages as a research tool, including its high affinity for the 5-HT1B and 5-HT2C receptors, its anxiogenic and hallucinogenic effects, and its ability to induce altered perception. However, 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine also has several limitations, including its potential for abuse and its side effects, such as nausea, vomiting, and headache.

Future Directions

There are several future directions for research on 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine. One area of interest is the development of new compounds that target the 5-HT1B and 5-HT2C receptors with greater specificity and efficacy. Another area of interest is the investigation of the role of 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine in the treatment of anxiety disorders and schizophrenia. Additionally, further research is needed to understand the biochemical and physiological effects of 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine and its potential therapeutic applications.

Synthesis Methods

1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine can be synthesized by reacting 2,5-dimethylphenylhydrazine with 4-(methylthio)benzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then cyclized with ethylene glycol to form 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine.

Scientific Research Applications

1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine has been used extensively in scientific research as a tool to study the central nervous system. It has been shown to have anxiogenic and hallucinogenic effects, making it a useful compound for studying anxiety disorders and schizophrenia. 1-(2,5-dimethylphenyl)-4-[4-(methylthio)benzyl]piperazine has also been used to investigate the role of serotonin receptors in the brain, as it has a high affinity for the 5-HT1B and 5-HT2C receptors.